Cas no 1356016-44-8 (ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate)

• Product Name: ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate
• CAS No: 1356016-44-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 2771485
• PubChem ID: 58056327
• Update Time: 2025-10-05

ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate
• CS-0151748
• pyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid ethyl ester
• 1356016-44-8
• DTXSID60728718
• Ethylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate
• ETHYL PYRROLO[1,2-F][1,2,4]TRIAZINE-7-CARBOXYLATE
• DB-085160
• SCHEMBL358173
• IZDNAOKQVDSBEB-UHFFFAOYSA-N
• BS-50948

• MDL： MFCD21607356
• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)8-4-3-7-5-10-6-11-12(7)8/h3-6H,2H2,1H3
• InChI Key： IZDNAOKQVDSBEB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C2C=NC=NN12)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.5Ų

Additional information on ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate

Introduction to Ethyl Pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate (CAS No. 1356016-44-8)

Ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate (CAS No. 1356016-44-8) is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the triazine family, a class of heterocyclic compounds known for their diverse biological activities and industrial applications. The unique structure of ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The chemical structure of this compound features a fused tricyclic system consisting of a pyrrole ring, a triazine ring, and an ester functional group at the 7-position. This arrangement imparts distinct electronic and steric properties that are exploited in medicinal chemistry for designing novel drug candidates. The presence of the ester group not only enhances solubility in polar solvents but also provides a reactive site for further chemical modifications.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate has emerged as a key building block in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating compounds that modulate enzyme activity and receptor binding profiles relevant to neurological disorders.

One of the most compelling aspects of ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate is its versatility in drug design. Researchers have leveraged its scaffold to develop molecules with potential applications in oncology, immunology, and anti-inflammatory therapies. The triazine core is particularly noteworthy for its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions, making it an attractive scaffold for medicinal chemists.

The synthesis of ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in constructing the complex tricyclic framework.

Recent advancements in computational chemistry have further enhanced the understanding of how ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate interacts with biological targets. Molecular modeling studies have provided insights into its binding affinity and mode of action at the molecular level. These findings have guided the development of more refined derivatives with improved pharmacokinetic properties.

The pharmaceutical industry has shown particular interest in exploring derivatives of ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate for their potential therapeutic benefits. Preclinical studies have highlighted promising results in animal models for conditions such as pain management and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has opened up new avenues for treating central nervous system disorders.

In addition to its pharmaceutical applications, ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel polymers and specialty chemicals with tailored properties.

The future prospects for ethyl pyrrolo[2,1-f][1,2,4]triazine-7-carboxylate are bright given its broad applicability across multiple scientific domains. Ongoing research efforts are focused on expanding its chemical space through innovative synthetic strategies and exploring new biological targets. As our understanding of molecular interactions continues to evolve，this compound is poised to play a pivotal role in next-generation drug discovery and material science innovations.